Cas no 36187-40-3 (3,4-Isopropylydene-1,2-5,6-dianhydro-dulcitol)

• Product Name: 3,4-Isopropylydene-1,2-5,6-dianhydro-dulcitol
• CAS No: 36187-40-3
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 2705511
• Update Time: 2023-08-07

3,4-Isopropylydene-1,2-5,6-dianhydro-dulcitol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4,5-bis(oxiran-2-yl)-1,3-dioxolane
• 3,4-Isopropylydene-1,2-5,6-dianhydro-dulcitol
• D-Mannitol, 1,2:5,6-dianhydro-3,4-O-(1-methylethylidene)-
• 1,2:5,6-Dianhydro-3,4-O-(1-methylethylidene)mannitol
• Mannitol, 1,2:5,6-dianhydro-3,4-O-(1-methylethylidene)-
• 1,2:5,6-Dianhydro-3,4-O-(1-methylethylidene)hexitol
• 1,2:5,6-Dianhydro-3-O,4-O-isopropylidene-D-mannitol

• Inchi： 1S/C9H14O4/c1-9(2)12-7(5-3-10-5)8(13-9)6-4-11-6/h5-8H,3-4H2,1-2H3/t5-,6-,7-,8-/m1/s1
• InChI Key： TYISXKCAFNKLQV-WCTZXXKLSA-N
• SMILES： O1C(C)(C)O[C@H]([C@H]2CO2)[C@H]1[C@H]1CO1
• BRN： 0081517

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: -0.1
• Topological Polar Surface Area: 43.5